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Compound of Interest

Compound Name: ASB14780

Cat. No.: B11936361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ASB14780 is a potent and selective inhibitor of cytosolic phospholipase A2 alpha (cPLA2α), a

critical enzyme in the initiation of the arachidonic acid cascade and subsequent production of

lipid signaling molecules known as eicosanoids.[1][2][3] This technical guide provides an in-

depth overview of ASB14780, its mechanism of action, and its application in studying lipid

signaling. It is designed to equip researchers, scientists, and drug development professionals

with the necessary information to effectively utilize this compound in their studies.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of a research compound is

paramount for its effective use in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11936361?utm_src=pdf-interest
https://www.benchchem.com/product/b11936361?utm_src=pdf-body
https://www.tocris.com/products/asb-14780_6316
https://www.targetmol.com/compound/asb_14780
https://www.glpbio.com/asb-14780.html
https://www.benchchem.com/product/b11936361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

3-(3-Phenethyl-1-(4-

phenoxyphenyl)-1H-indol-5-

yl)propanoic acid tris salt

Molecular Formula C₃₁H₂₇NO₃ • C₄H₁₁NO₃ [1]

Molecular Weight 582.7 g/mol [1]

CAS Number 1069046-00-9

Purity ≥98%

Solubility Soluble to 100 mM in DMSO [1][2][3]

Storage Store at -20°C [1][3]

Mechanism of Action and Biological Activity
ASB14780 exerts its effects through the specific inhibition of cPLA2α. This enzyme is

responsible for the hydrolysis of phospholipids at the sn-2 position, leading to the release of

arachidonic acid, a precursor to a wide range of bioactive lipid mediators.

In Vitro Activity
Parameter Value Species/System Reference

IC₅₀ (cPLA2α) 20 nM Not specified [1][2][3]

Selectivity

No inhibition of

secreted PLA2α

(sPLA2α) at 10 µM

Not specified [1][2][3]

In Vivo Activity
ASB14780 is orally bioavailable and has demonstrated efficacy in various animal models of

inflammatory diseases.[1][2][3]
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Animal Model Effect Reference

Diet-induced liver injury Improved [1][2][3]

CCl₄-induced hepatic fibrosis Improved [1][2][3]

Inflammatory responses

Inhibited cPLA2α-dependent

responses in guinea pig and

human whole-blood assays

[1][2][3]

Signaling Pathways
The inhibition of cPLA2α by ASB14780 has significant downstream effects on lipid signaling

pathways. The following diagram illustrates the central role of cPLA2α and the impact of its

inhibition.
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ASB14780 inhibits cPLA2α, blocking arachidonic acid release and eicosanoid production.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following sections provide protocols for key experiments involving ASB14780.

In Vitro cPLA2α Inhibition Assay
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This protocol outlines a common method for assessing the inhibitory activity of compounds like

ASB14780 on cPLA2α.

Materials:

Recombinant human cPLA2α

Phospholipid substrate (e.g., 1-palmitoyl-2-[1-¹⁴C]arachidonoyl-sn-glycero-3-phosphocholine)

Assay buffer (e.g., 100 mM HEPES, pH 7.5, containing 1 mM CaCl₂, 0.5 mg/mL BSA)

ASB14780 stock solution (in DMSO)

Scintillation cocktail

Microplate and scintillation counter

Procedure:

Prepare serial dilutions of ASB14780 in DMSO.

In a microplate, add the assay buffer.

Add the ASB14780 dilutions to the wells. Include a vehicle control (DMSO only).

Add the recombinant cPLA2α enzyme to the wells and pre-incubate for 15 minutes at room

temperature.

Initiate the reaction by adding the radiolabeled phospholipid substrate.

Incubate the plate for 30 minutes at 37°C.

Stop the reaction by adding a stop solution (e.g., 2 M HCl).

Extract the released [¹⁴C]arachidonic acid using an organic solvent (e.g., ethyl acetate).

Transfer the organic phase to a scintillation vial, evaporate the solvent, and add scintillation

cocktail.
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Measure the radioactivity using a scintillation counter.

Calculate the percentage of inhibition for each concentration of ASB14780 and determine

the IC₅₀ value.
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Start

Prepare ASB14780 Dilutions

Add ASB14780 to Wells

Add Assay Buffer to Plate

Add cPLA2α Enzyme

Pre-incubate (15 min)

Add Substrate

Incubate (30 min, 37°C)

Stop Reaction

Extract Arachidonic Acid

Measure Radioactivity

Calculate IC50
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Monitor Animals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b11936361?utm_src=pdf-body-img
https://www.benchchem.com/product/b11936361?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ASB 14780 | Phospholipases | Tocris Bioscience [tocris.com]

2. ASB 14780 | TargetMol [targetmol.com]

3. glpbio.com [glpbio.com]

To cite this document: BenchChem. [ASB14780: A Technical Guide for the Investigation of
Lipid Signaling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11936361#asb14780-for-studying-lipid-signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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